Cas no 1795491-63-2 (2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide)

• Product Name: 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide
• CAS No: 1795491-63-2
• MF: C₁₃H₁₇BrN₂O₅S
• MW: 393.253481626511
• CID: 5370086
• Update Time: 2025-07-20

2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl-N-methylacetamide
• 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide

• Inchi： 1S/C13H17BrN2O5S/c1-15-12(17)8-22(19,20)9-4-6-16(7-5-9)13(18)10-2-3-11(14)21-10/h2-3,9H,4-8H2,1H3,(H,15,17)
• InChI Key： DGPBKLQFLVHBPS-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CS(C1CCN(C(C2=CC=C(Br)O2)=O)CC1)(=O)=O

Additional information on 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide

Recent Advances in the Study of 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide (CAS: 1795491-63-2)

The compound 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide (CAS: 1795491-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a bromofuran moiety and a piperidine ring, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, such as microwave-assisted organic synthesis and flow chemistry, have been employed to achieve higher efficiency and scalability. These efforts have resulted in the development of a robust synthetic route that facilitates further exploration of the compound's biological activities.

In vitro and in vivo studies have demonstrated that 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide exhibits promising activity against a range of biological targets. Notably, the compound has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess anticancer properties, particularly in the context of inhibiting tumor cell proliferation and inducing apoptosis.

Mechanistic studies have further revealed that the compound's biological activity is mediated through its interaction with key signaling pathways, including the NF-κB and MAPK pathways. These findings provide valuable insights into the molecular mechanisms underlying its therapeutic effects and highlight its potential as a lead compound for the development of novel drugs. Researchers are now exploring structural modifications to enhance its potency and selectivity while minimizing potential off-target effects.

Despite these promising results, challenges remain in the development of 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline.

In conclusion, the recent research on 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]sulfonyl}-N-methylacetamide (CAS: 1795491-63-2) underscores its potential as a versatile scaffold for drug discovery. Continued investigation into its biological activities and optimization of its pharmacological properties will be critical for translating these findings into clinical applications. This compound represents an exciting avenue for future research in the field of chemical biology and medicinal chemistry.